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Aderbasib (INCB007839) Fact Sheet

The table below summarizes the core quantitative data for Aderbasib, essential for experimental planning.

Aspect Specification

Synonyms INCB007839; INCB7839 [1]

CAS No. 791828-58-5 [1]

Molecular Weight 416.47 g/mol [1]

Targets Potent inhibitor of ADAM10 and ADAM17 (low nanomolar range) [1]

Purity 99.44% [1]

Recommended Purity For research use only. Not for human diagnostic or therapeutic use [1]

Physical Form White to light yellow solid [1]

Storage (Powder) -20°C for 3 years; 4°C for 2 years [1]

Storage (Solution) -80°C for 6 months; -20°C for 1 month [1]

Solubility (DMSO) 100 mg/mL (240.11 mM) [1]
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Experimental Protocols & Troubleshooting

Here are detailed methodologies and solutions for common experimental challenges.

Stock Solution Preparation

Q: What is the recommended method for preparing a stable stock solution of Aderbasib?

Procedure: Dissolve Aderbasib powder in high-quality, freshly opened DMSO to a concentration of
10-100 mM (e.g., 10 mg in 0.24 mL DMSO for a 100 mM stock). Sonicate briefly if needed to aid

dissolution [1].
Critical Step: Due to the hygroscopic nature of DMSO, use a freshly opened vial to prevent water

absorption, which can affect compound stability and concentration.
Storage: Immediately aliquot the stock solution into single-use vials after preparation. Store at -80°C

for long-term use (6 months) or at -20°C for short-term use (1 month). Avoid repeated freeze-thaw
cycles [1].

In Vivo Dosing Formulation

Q: How do I formulate Aderbasib for intraperitoneal injection in a mouse xenograft model?

Protocol: The following formulation has been used in preclinical glioma models [1].
Vehicle Composition: 2% DMSO, 2% Tween-80, 48% PEG300, 48% water.

Preparation:
Add 100 μL of DMSO stock solution (e.g., 25 mg/mL) to 400 μL of PEG300 and mix

evenly.
Add 50 μL of Tween-80 and mix evenly.

Finally, add 450 μL of saline or sterile water to adjust the volume to 1 mL.
Dosage: 50 mg/kg, administered via intraperitoneal injection, 5 days per week [1].

Troubleshooting: If precipitation occurs, ensure all components are at room temperature during
mixing and consider gentle warming and sonication. The solution should be clear before

administration.

ADAM17 Inhibition Assay

Q: How can I confirm the inhibitory activity of my Aderbasib stock in a cellular model?
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Background: ADAM17 is a key sheddase for proteins like TNF-α and plays a role in pathways such

as EGFR transactivation. Its dysregulation is implicated in cancer progression and metastasis [2] [3]
[4].

Methodology: While a direct protocol for Aderbasib was not found, you can adapt established
methods. Treat relevant cells (e.g., colorectal cancer cell lines) with your Aderbasib stock and a

vehicle control. Then, measure the shedding of a known ADAM17 substrate.
Example Readouts:

sTNF-α Release: Stimulate cells with PMA (a PKC activator known to induce ADAM17 activity)
in the presence of Aderbasib. Quantify the amount of soluble TNF-α (sTNF-α) in the culture

supernatant using an ELISA kit [2].
VE-cadherin Cleavage: In vascular endothelial models, treat cells with Aderbasib and then

challenge with tumor-derived exosomes known to carry ADAM17. Analyze cell lysates by
Western blot to assess the membrane localization and cleavage of VE-cadherin, a key protein

in vascular integrity [4].

Mechanism of Action & Experimental Workflow

The following diagrams, created with Graphviz, illustrate Aderbasib's primary mechanism and a generalized

in vivo experimental workflow.

Aderbasib Inhibition of ADAM17 Signaling

This diagram shows how Aderbasib targets the ADAM17 pathway, which is crucial in cancer progression.
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In Vivo Efficacy Workflow for Glioma

This flowchart outlines the key steps from cell line preparation to data analysis in a preclinical glioma study.
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In Vivo Glioma Xenograft Efficacy Study

Implant Glioma Cells
(SU-pcGBM2) in NSG Mice

Tumor Engraftment
and Growth (4 weeks)

Initiate Dosing Regimen
(50 mg/kg, i.p., 5x/week)

Monitor Tumor Growth
(e.g., Bioluminescence)

Terminate Study & Analyze
(Tumor Weight, Biomarkers)

Click to download full resolution via product page

Seeking Further Information

The information provided offers a strong starting point. To optimize your protocols further, I suggest:

Consult Primary Literature: Search for specific research articles that used Aderbasib in your

disease model of interest (e.g., "HER2+ breast cancer" or "diffuse large B-cell lymphoma") [1]. These
papers will contain the most detailed methodologies.

Contact the Supplier: Reach out to MedChemExpress or other suppliers for any available, more
detailed technical documents or application notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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